Cas no 1805238-80-5 (2-(Chloromethyl)-3-(difluoromethyl)-5-(trifluoromethoxy)pyridine-6-carbonyl chloride)

• Product Name: 2-(Chloromethyl)-3-(difluoromethyl)-5-(trifluoromethoxy)pyridine-6-carbonyl chloride
• CAS No: 1805238-80-5
• MF: C₉H₄Cl₂F₅NO₂
• MW: 324.031578063965
• CID: 4844710
• Update Time: 2025-10-05

2-(Chloromethyl)-3-(difluoromethyl)-5-(trifluoromethoxy)pyridine-6-carbonyl chloride Chemical and Physical Properties

Names and Identifiers

• 2-(Chloromethyl)-3-(difluoromethyl)-5-(trifluoromethoxy)pyridine-6-carbonyl chloride

• Inchi： 1S/C9H4Cl2F5NO2/c10-2-4-3(8(12)13)1-5(19-9(14,15)16)6(17-4)7(11)18/h1,8H,2H2
• InChI Key： XJUYMKSCVQHBCD-UHFFFAOYSA-N
• SMILES： ClCC1C(C(F)F)=CC(=C(C(=O)Cl)N=1)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 328
• XLogP3: 3.9
• Topological Polar Surface Area: 39.2

Additional information on 2-(Chloromethyl)-3-(difluoromethyl)-5-(trifluoromethoxy)pyridine-6-carbonyl chloride

Comprehensive Guide to 2-(Chloromethyl)-3-(difluoromethyl)-5-(trifluoromethoxy)pyridine-6-carbonyl chloride (CAS No. 1805238-80-5)

2-(Chloromethyl)-3-(difluoromethyl)-5-(trifluoromethoxy)pyridine-6-carbonyl chloride (CAS No. 1805238-80-5) is a highly specialized fluorinated pyridine derivative with significant applications in pharmaceutical and agrochemical research. This compound belongs to the class of heterocyclic compounds, which are increasingly gaining attention due to their unique chemical properties and versatility in synthetic chemistry. The presence of multiple fluorine-containing functional groups, such as difluoromethyl and trifluoromethoxy, enhances its reactivity and makes it a valuable intermediate in the synthesis of more complex molecules.

The molecular structure of 2-(Chloromethyl)-3-(difluoromethyl)-5-(trifluoromethoxy)pyridine-6-carbonyl chloride features a pyridine ring substituted with a chloromethyl group at the 2-position, a difluoromethyl group at the 3-position, and a trifluoromethoxy group at the 5-position. The 6-position is occupied by a carbonyl chloride moiety, which is highly reactive and serves as a key functional group for further chemical transformations. This unique combination of substituents makes the compound a versatile building block for the development of novel pharmaceuticals and agrochemicals.

One of the most notable applications of 2-(Chloromethyl)-3-(difluoromethyl)-5-(trifluoromethoxy)pyridine-6-carbonyl chloride is in the synthesis of active pharmaceutical ingredients (APIs). The compound's ability to introduce fluorine atoms into target molecules is particularly valuable, as fluorination often improves the metabolic stability, bioavailability, and binding affinity of drugs. Researchers are increasingly exploring fluorinated compounds for the treatment of diseases such as cancer, infectious diseases, and central nervous system disorders, making this compound a hot topic in medicinal chemistry.

In the agrochemical sector, 2-(Chloromethyl)-3-(difluoromethyl)-5-(trifluoromethoxy)pyridine-6-carbonyl chloride is used to develop advanced pesticides and herbicides. The incorporation of fluorine atoms into agrochemicals can enhance their efficacy, reduce environmental persistence, and lower application rates. With the growing demand for sustainable agricultural practices, this compound is gaining traction as a key intermediate in the design of next-generation crop protection agents.

The synthesis of 2-(Chloromethyl)-3-(difluoromethyl)-5-(trifluoromethoxy)pyridine-6-carbonyl chloride typically involves multi-step reactions, starting from commercially available pyridine derivatives. Key steps include halogenation, fluorination, and carbonyl chloride formation. The process requires careful optimization to ensure high yield and purity, as impurities can significantly impact the performance of downstream applications. Advanced analytical techniques such as NMR spectroscopy and mass spectrometry are employed to characterize the compound and verify its structural integrity.

From a market perspective, the demand for 2-(Chloromethyl)-3-(difluoromethyl)-5-(trifluoromethoxy)pyridine-6-carbonyl chloride is expected to grow steadily, driven by the expanding pharmaceutical and agrochemical industries. The compound's unique properties align with current trends in drug discovery and sustainable agriculture, making it a sought-after intermediate for research and development. Companies specializing in custom synthesis and fine chemicals are actively investing in the production of this compound to meet the needs of their clients.

Safety and handling of 2-(Chloromethyl)-3-(difluoromethyl)-5-(trifluoromethoxy)pyridine-6-carbonyl chloride require adherence to standard laboratory protocols. While the compound is not classified as hazardous under most regulatory frameworks, proper precautions should be taken to avoid exposure. Researchers are advised to use personal protective equipment (PPE), such as gloves and goggles, and work in a well-ventilated area. Storage conditions should be optimized to maintain the compound's stability over time.

In conclusion, 2-(Chloromethyl)-3-(difluoromethyl)-5-(trifluoromethoxy)pyridine-6-carbonyl chloride (CAS No. 1805238-80-5) is a highly versatile and valuable compound in the fields of pharmaceuticals and agrochemicals. Its unique structural features and reactivity make it an essential building block for the development of innovative solutions to global challenges in healthcare and agriculture. As research continues to uncover new applications, this compound is poised to play an increasingly important role in scientific advancements.